Cas no 75001-78-4 (Norfloxacin EP Impurity E)

• Product Name: Norfloxacin EP Impurity E
• CAS No: 75001-78-4
• MF: C₁₆H₁₈ClN₃O₃
• MW: 335.785422801971
• CID: 4557058
• PubChem ID: 12733889
• Update Time: 2025-06-08

Norfloxacin EP Impurity E Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1-ethyl-4-oxo-6-(piperazin-1-yl)-1,4-dihydroquinoline-3-carboxylic acid
• Norfloxacin EP Impurity E
• Norfloxacin Impurity 5(Norfloxacin EP Impurity E)
• Norfloxacin EP Imp E
• 3-Quinolinecarboxylic acid, 7-chloro-1-ethyl-1,4-dihydro-4-oxo-6-(1-piperazinyl)-
• Norfloxacin Related Compound E (15 mg)
• 7-chloro-1-ethyl-1,4-dihydro-4-oxo-6-(1-piperazinyl)quinoline-3-carboxylicacid
• Norfloxacin EP Impurity E/ Norfloxacin Related Compound E (Norfloxacin HCl 7-Chloro Analog)
• Norfloxacin Related Compound E (7-Chloro-1-ethyl-4-oxo-6-(piperazin-1-yl)-1,4-dihydroquinoline-3-ca (1471550)
• Norfloxacin Impurity E(EP)
• 8KN2CM9HX2
• 6-Defluoro-piperazinyl 7-Depiperazinyl-chloro Norfloxacin
• Norfloxacin impurity E [EP]
• 75001-78-4
• NORFLOXACIN IMPURITY E [EP IMPURITY]
• UNII-8KN2CM9HX2
• Norfloxacin Related Compound E
• 7-chloro-1-ethyl-4-oxo-6-piperazin-1-ylquinoline-3-carboxylic acid

• Inchi： 1S/C16H18ClN3O3/c1-2-19-9-11(16(22)23)15(21)10-7-14(12(17)8-13(10)19)20-5-3-18-4-6-20/h7-9,18H,2-6H2,1H3,(H,22,23)
• InChI Key： UMTPEXSEHSNOKZ-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(N3CCNCC3)C(Cl)=C2)C(=O)C(C(O)=O)=C1

Computed Properties

• Exact Mass: 335.1036691g/mol
• Monoisotopic Mass: 335.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 272-273 ºC
• Solubility: Slightly soluble (1.3 g/l) (25 º C),

Norfloxacin EP Impurity E Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Norfloxacin EP Impurity E

Introduction to Norfloxacin EP Impurity E (CAS No. 75001-78-4)

The compound CAS No. 75001-78-4, identified as Norfloxacin EP Impurity E, is a critical analytical reference standard in the pharmaceutical industry. As a derivative of the widely used fluoroquinolone antibiotic Norfloxacin, this impurity plays a significant role in ensuring the quality and compliance of pharmaceutical formulations. Understanding its chemical properties, potential applications, and relevance to modern research is essential for professionals in the field of pharmaceutical chemistry and regulatory affairs.

Norfloxacin EP Impurity E is specifically listed under European Pharmacopoeia (EP) standards, indicating its importance in the quality control of drug products containing Norfloxacin. This impurity, while not typically present in final drug formulations, serves as a benchmark for detecting and quantifying deviations during manufacturing processes. Its molecular structure, characterized by a fluorine atom and a carboxylic acid group, contributes to its distinct chemical behavior and reactivity.

In recent years, advancements in analytical chemistry have enhanced the ability to detect and analyze trace impurities in pharmaceuticals. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have become indispensable for identifying and quantifying Norfloxacin EP Impurity E. These methods not only ensure compliance with regulatory standards but also aid in optimizing synthetic pathways to minimize impurity formation.

The significance of Norfloxacin EP Impurity E extends beyond quality control. Research has shown that impurities derived from fluoroquinolones can provide insights into metabolic pathways and potential toxicological effects. For instance, studies have explored how structural analogs of Norfloxacin, including its impurities, interact with bacterial DNA gyrase—a key target for fluoroquinolone antibiotics. This interaction has implications for understanding resistance mechanisms and developing novel therapeutic strategies.

Recent publications highlight the role of Norfloxacin EP Impurity E in drug metabolism studies. Researchers have utilized this impurity to investigate enzymatic degradation pathways in vitro and in vivo. By analyzing how the body processes this compound, scientists can gain valuable insights into potential side effects and improve drug design. Additionally, the impurity serves as a reference point for developing stability-indicating assays, which are crucial for assessing the shelf life of pharmaceutical products.

The chemical synthesis of Norfloxacin EP Impurity E involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high purity. Key steps include fluorination, cyclization, and esterification processes. Innovations in green chemistry have led to more sustainable synthetic routes, reducing waste and energy consumption while maintaining high yields. These advancements align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

Regulatory agencies such as the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) have established strict guidelines for impurities in pharmaceuticals. The inclusion of Norfloxacin EP Impurity E in pharmacopoeial standards underscores its importance in ensuring drug safety and efficacy. Compliance with these guidelines requires rigorous testing protocols, documentation, and validation studies—tasks that demand expertise from chemists specializing in pharmaceutical analysis.

The market for reference standards like CAS No. 75001-78-4 continues to grow alongside the pharmaceutical industry's expansion. Companies supplying these compounds must adhere to stringent quality control measures to meet the demands of research institutions, contract manufacturing organizations (CMOs), and regulatory bodies. As demand increases, innovations in production techniques and quality assurance methods are expected to further refine the supply chain for these critical analytical standards.

Future research directions may explore novel applications of Norfloxacin EP Impurity E beyond its traditional role as a quality control marker. For example, researchers are investigating its potential use as a probe molecule in biochemical assays or as a precursor for developing new antimicrobial agents. Such studies could uncover unexpected properties or functionalities that expand its utility in scientific research.

In conclusion, Norfloxacin EP Impurity E (CAS No. 75001-78-4) is a vital component in pharmaceutical quality control and research. Its significance extends from ensuring compliance with regulatory standards to providing insights into drug metabolism and development. As analytical techniques evolve and research progresses, this compound will continue to play a pivotal role in advancing pharmaceutical science.